Cas no 78950-32-0 (Benzamide, 3-acetyl-)
Benzamide, 3-acetyl- structure
Product Name:Benzamide, 3-acetyl-
CAS No:78950-32-0
MF:C9H9NO2
MW:163.173262357712
CID:553723
PubChem ID:23279231
Update Time:2025-04-19
Benzamide, 3-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 3-acetyl-
- 3-acetylbenzamide
- Benzamide, 3-acetyl- (9CI)
- 3-acetyl-benzamide
- BENZAMIDE,3-ACETYL
- m-acetylbenzamide
- VTBUZDRQHQPEQY-UHFFFAOYSA-N
- SCHEMBL1086463
- DTXSID70632458
- 78950-32-0
- CHEBI:141284
- m-acetylbenzoylamide
-
- Inchi： 1S/C9H9NO2/c1-6(11)7-3-2-4-8(5-7)9(10)12/h2-5H,1H3,(H2,10,12)
- InChI Key： VTBUZDRQHQPEQY-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC=C(C(N)=O)C=1
Computed Properties
- Exact Mass: 163.06300
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- Density: 1.168
- Boiling Point: 320.203 °C at 760 mmHg
- Flash Point: 147.454 °C
- PSA: 60.16000
- LogP: 1.68840
Benzamide, 3-acetyl- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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